Cas no 2034439-83-1 (3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034439-83-1
• MF: C₂₁H₂₀FN₃O₅S
• MW: 445.464007377625
• CID: 5351579
• Update Time: 2025-07-09

3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-((3-acetylphenyl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione
• 3-[1-(3-acetylphenyl)sulfonylpiperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C21H20FN3O5S/c1-13(26)14-3-2-4-17(11-14)31(29,30)24-9-7-16(8-10-24)25-20(27)18-12-15(22)5-6-19(18)23-21(25)28/h2-6,11-12,16H,7-10H2,1H3,(H,23,28)
• InChI Key： ZOHMUXYGJNNYKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(N1CCC(CC1)N1C(NC2C=CC(=CC=2C1=O)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 836
• XLogP3: 1.8
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

3-[1-(3-Acetylbenzenesulfonyl)Piperidin-4-yl]-6-Fluoro-1,2,3,4-Tetrahydroquinazoline-2,4-Dione: A Comprehensive Overview

3-[1-(3-Acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034439-83-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The fluoro substitution at the 6-position of the tetrahydroquinazoline ring is a key structural feature that enhances the compound's pharmacological profile. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and bioavailability. In the case of 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione, the fluorine atom contributes to its enhanced lipophilicity and improved binding affinity to target proteins.

The piperidinyl moiety in the compound is another critical component that influences its biological activity. Piperidine rings are commonly found in many bioactive compounds and are known to enhance the solubility and permeability of drug molecules. The presence of a piperidinyl group in this compound likely contributes to its favorable pharmacokinetic properties.

The acetylbenzenesulfonyl group attached to the piperidine ring is a unique substituent that adds complexity to the molecule's structure. Sulfonamides and their derivatives have been extensively studied for their broad spectrum of biological activities, including anti-inflammatory and antimicrobial properties. The acetylbenzenesulfonyl group in this compound may play a crucial role in modulating its biological activity by interacting with specific protein targets.

Recent studies have highlighted the potential of 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione as an anti-inflammatory agent. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione has also shown potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

The neuroprotective potential of 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione has also been explored in recent research. Studies have shown that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic applications in the treatment of neurological disorders.

The pharmacokinetic properties of 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it has good oral bioavailability and a favorable half-life in vivo. These characteristics make it a suitable candidate for further development as an oral medication.

In conclusion, 3-[1-(3-acetylbenzenesulfonyl)piperidin-4-yl]-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034439-83-1) is a promising compound with a diverse range of biological activities. Its unique structural features contribute to its enhanced pharmacological profile and make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.